(4-(6-(1H-pyrrol-1-yl)pyridazin-3-yl)piperazin-1-yl)(3-((6-methylpyridazin-3-yl)oxy)phenyl)methanone

• IUPAC Name: [3-(6-methylpyridazin-3-yl)oxyphenyl]-[4-(6-pyrrol-1-ylpyridazin-3-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C24H23N7O2/c1-18-7-10-23(28-25-18)33-20-6-4-5-19(17-20)24(32)31-15-13-30(14-16-31)22-9-8-21(26-27-22)29-11-2-3-12-29/h2-12,17H,13-16H2,1H3
• InChI Key: DXOUYPHYFRVVTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2=CC=CC(=C2)C(=O)N3CCN(CC3)C4=NN=C(C=C4)N5C=CC=C5
• Molecular Formula: C24H23N7O2
• Molecular Weight: 441.5 g/mol

Description

(4-(6-(1H-pyrrol-1-yl)pyridazin-3-yl)piperazin-1-yl)(3-((6-methylpyridazin-3-yl)oxy)phenyl)methanone is a useful research compound. Its molecular formula is C24H23N7O2 and its molecular weight is 441.495. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Structure and Reactivity

The compound (4-(6-(1H-pyrrol-1-yl)pyridazin-3-yl)piperazin-1-yl)(3-((6-methylpyridazin-3-yl)oxy)phenyl)methanone has been studied for its unique chemical structure and reactivity. One study focused on a related compound, demonstrating the formation of a mononuclear ReI complex derived from pyrroline-pyrazolyl-pyridazine, revealing interesting structural properties and intramolecular hydrogen bonding patterns (Saldías et al., 2020).

Potential Antidepressant Effects

Research has explored the antidepressant effects of pyridazine derivatives, including compounds with structural similarities to the one . For instance, the behavioral profile of certain pyridazine derivatives was evaluated in mice, suggesting potential antidepressant properties (Rubat et al., 1995).

Pharmacological Evaluation

A pharmacological evaluation of related (6-aminopyridin-3-yl)(4-(pyridin-2-yl)piperazin-1-yl) methanone derivatives was conducted. These compounds were identified as selective antagonists of the transient receptor potential vanilloid 4 (TRPV4) channel, showing an analgesic effect in certain models (Tsuno et al., 2017).

Structural Analysis and Biological Activity

Extensive structural analysis and exploration of biological activities have been conducted on similar compounds. For example, a study on diamine-based histamine H3 receptor antagonists revealed insights into the structural properties and potential pharmacological applications of compounds with a heterocyclic core and basic functionalities (Swanson et al., 2009).

Therapeutic Applications

Investigations into the therapeutic applications of similar compounds have been conducted. One study discovered AZD3514, a small-molecule androgen receptor downregulator for treating advanced prostate cancer, which shares structural features with the compound (Bradbury et al., 2013).